3-[[(2-Tetrahydropyranyl)oxy][4-(trifluoromethyl)phenyl]methyl]isoxazole-4-carboxylic Acid

• CAS No.: 2006277-46-7
• Molecular Formula: C17H16F3NO5
• Molecular Weight: 371.31 g/mol
• IUPAC Name: 3-[oxan-2-yloxy-[4-(trifluoromethyl)phenyl]methyl]-1,2-oxazole-4-carboxylic acid
• InChI: InChI=1S/C17H16F3NO5/c18-17(19,20)11-6-4-10(5-7-11)15(26-13-3-1-2-8-24-13)14-12(16(22)23)9-25-21-14/h4-7,9,13,15H,1-3,8H2,(H,22,23)
• InChI Key: AWNLIDOSPILLRX-UHFFFAOYSA-N
• Canonical SMILES: C1CCOC(C1)OC(C2=CC=C(C=C2)C(F)(F)F)C3=NOC=C3C(=O)O

Description

Overview of 3-[[(2-Tetrahydropyranyl)oxy][4-(trifluoromethyl)phenyl]methyl]isoxazole-4-carboxylic Acid

3-[[(2-Tetrahydropyranyl)oxy][4-(trifluoromethyl)phenyl]methyl]isoxazole-4-carboxylic Acid (C₁₇H₁₆F₃NO₅) is a heterocyclic organic compound characterized by a fused isoxazole-carboxylic acid backbone modified with tetrahydropyranyl and trifluoromethylphenyl substituents. The molecule’s structural complexity arises from its three distinct moieties: a tetrahydropyranyl ether, a 4-(trifluoromethyl)phenyl group, and an isoxazole ring fused to a carboxylic acid functional group. Its molecular weight of 371.31 g/mol and calculated LogP value of 2.1 suggest moderate hydrophobicity, making it suitable for applications requiring balanced solubility in organic and aqueous media. The compound’s stereochemistry, particularly the configuration of the tetrahydropyranyl oxygen and the trifluoromethylphenyl group, plays a critical role in its reactivity and intermolecular interactions.

Historical Context and Discovery

First cataloged in PubChem on August 21, 2017 (CID 129319633), this compound emerged during systematic explorations of isoxazole derivatives for pharmaceutical intermediates. While its exact discovery timeline remains undocumented in public databases, its structural kinship to leflunomide precursors suggests origins in early 21st-century medicinal chemistry programs targeting immunomodulatory agents. The tetrahydropyranyl protecting group in its structure reflects synthetic strategies developed in the 1990s to enhance the stability of acid-sensitive intermediates during multi-step organic syntheses. Modifications at the 4-phenyl position with trifluoromethyl groups align with broader trends in fluorinated compound research, which intensified after 2000 due to the metabolic stability imparted by fluorine atoms.

Significance in Contemporary Chemical Research

This compound occupies a niche in synthetic organic chemistry as a versatile building block for drug discovery. Its isoxazole core serves as a bioisostere for carboxylate groups in protease inhibitors, while the trifluoromethylphenyl moiety enhances binding affinity to hydrophobic protein pockets. Recent studies highlight its utility in click chemistry reactions, where the strained isoxazole ring undergoes [3+2] cycloadditions with alkynes to form triazole-linked conjugates. The tetrahydropyranyl group’s orthogonal protecting capability enables sequential functionalization strategies critical for synthesizing complex polycyclic systems. In materials science, its rigid aromatic structure and fluorine content make it a candidate for liquid crystal precursors and fluoropolymer additives.

Scope and Objectives of the Review

This review systematically examines the compound’s:

• Structural and electronic properties derived from computational chemistry studies
• Synthetic pathways and optimization strategies reported in patent literature
• Applications in medicinal chemistry and materials science
• Comparative analysis with structurally related isoxazole derivatives The analysis excludes pharmacological safety data and industrial synthesis protocols protected under proprietary agreements.

Preparation Methods

1,3-Dipolar Cycloaddition

The most prevalent method for constructing the isoxazole ring involves 1,3-dipolar cycloaddition between nitrile oxides and alkynes. This approach provides regioselective access to 3,4,5-trisubstituted isoxazoles under mild conditions.

Nitrile oxides can be generated through various pathways:

• Oxidation of aldoximes using reagents such as potassium nitrate (KNO₃) and potassium persulfate (K₂S₂O₈)
• Treatment of chloroximes (derived from aldoximes and N-chlorosuccinimide) with bases like triethylamine
• Selective oxidation of certain azaarenes to yield reactive nitrile oxide intermediates

The cycloaddition typically proceeds efficiently with copper catalysis, often employing copper sulfate and sodium ascorbate to enhance reaction rates and selectivity. For example, Yang et al. demonstrated the generation of nitrile oxide from 2-ethylazaarene through selective oxidation with KNO₃ and K₂S₂O₈, which subsequently underwent copper-catalyzed 1,3-dipolar cycloaddition with terminal alkynes to yield quinoline-isoxazole derivatives.

Condensation Reactions

An alternative approach involves condensation reactions between hydroxylamine and appropriate precursors:

• Treatment of β-oxodithioesters with hydroxylamine hydrochloride under acidic conditions (sodium acetate and acetic acid) at 90°C yields 3-methylthio-5-aryl-isoxazoles
• Reaction of ynones with trimethylsilylazide through syn-Michael addition can produce 3,5-disubstituted isoxazoles
• Formation of isoxazoles from hydrazone dianions and trifluoroacetate to generate 5-trifluoromethyl isoxazoles

These condensation methods often allow for more diverse substitution patterns at various positions of the isoxazole ring, though they may require more stringent reaction control to prevent side product formation.

Preparation of 3-[[(2-Tetrahydropyranyl)oxy][4-(trifluoromethyl)phenyl]methyl]isoxazole-4-carboxylic Acid

Based on the available literature and synthetic principles, the preparation of the target compound can be approached through multiple complementary routes. Each method requires careful optimization of conditions to achieve high yield and purity.

Method 1: Benzaldehyde Derivative Approach

This method utilizes 4-(trifluoromethyl)benzaldehyde as the starting material and follows a sequential transformation pathway:

• Oximation Reaction : 4-(trifluoromethyl)benzaldehyde is treated with hydroxylamine under alkaline conditions (sodium hydroxide) at 70°C for 4-24 hours to form the corresponding oxime.

• Halogenation : The oxime is reacted with N-chlorosuccinimide or N-bromosuccinimide in dimethylacetamide (DMA) at 45°C for 1-5 hours to generate the halogenated intermediate.

• Isoxazole Ring Formation : The halogenated intermediate undergoes ring closure with an appropriate acyl ester (ethyl propiolate or similar) in alcohol solution under basic conditions (triethylamine) to form the isoxazole core with a carboxylic ester at the 4-position.

• Hydrolysis : The ester is hydrolyzed to the carboxylic acid using alkaline conditions (sodium hydroxide or potassium hydroxide) in aqueous methanol or ethanol.

• Hydroxyl Protection : The hydroxyl group at the benzylic position is protected with a tetrahydropyranyl group by treatment with 3,4-dihydropyran in the presence of p-toluenesulfonic acid in dichloromethane at ambient temperature.

This approach is particularly advantageous for industrial-scale production due to its straightforward nature and use of readily available starting materials.

Method 2: [3+2] Cycloaddition in Aqueous Medium

This environmentally friendly approach employs a water-based reaction system:

• Nitrile Oxide Preparation : 4-(trifluoromethyl)benzaldehyde is converted to its oxime, which is then transformed to the corresponding nitrile oxide using appropriate oxidizing agents.

• Cycloaddition Reaction : The nitrile oxide undergoes [3+2] cycloaddition with a suitable β-ketoester (such as ethyl acetoacetate derivatives) in water under mild basic conditions at room temperature.

• Optimization for Trifluoromethyl Compounds : For compounds containing trifluoromethyl groups, reaction conditions require specific adjustments. Studies have shown that methanol/water mixtures (75-95% methanol) with diisopropylethylamine (DIPEA) as the base significantly improve yields for trifluoromethyl-containing compounds.

• Tetrahydropyranyl Protection : The hydroxyl group is protected using 3,4-dihydropyran with catalytic acid.

The reaction time typically ranges from 1-2 hours, making this method efficient and environmentally sustainable.

Method 3: Leflunomide-Inspired Approach

This approach draws inspiration from Leflunomide synthesis procedures:

• Isoxazole Core Formation : Starting with ethylacetoacetate, triethylorthoformate, and acetic anhydride at temperatures between 75-150°C to form ethyl ethoxymethyleneacetoacetic ester.

• Cyclization : The intermediate ester is combined with sodium acetate or a trifluoroacetic acid salt in the presence of hydroxylamine sulfate at -20 to 10°C to form ethyl-5-methylisoxazole-4-carboxylate.

• Acid Formation : The ethyl ester is hydrolyzed to the corresponding carboxylic acid using a strong acid.

• Modification and Coupling : The acid is transformed to incorporate the 4-(trifluoromethyl)phenyl group and the tetrahydropyranyl-protected hydroxyl functionality through appropriate coupling and protection strategies.

This method is advantageous due to its documented high purity output (>99.8% by HPLC) and reduced formation of isomeric impurities.

Optimization Parameters for Trifluoromethyl-Containing Isoxazoles

The presence of the trifluoromethyl group presents specific challenges that require careful optimization:

Parameter	Optimal Condition	Impact on Yield
Solvent System	95% Methanol/5% Water	40% yield vs. trace amounts in pure water
Base	Diisopropylethylamine (DIPEA)	Superior to triethylamine for trifluoromethyl compounds
Temperature	Room temperature (20-25°C)	Higher temperatures lead to side product formation
Reaction Time	2 hours	Longer times do not improve yield significantly
Catalyst	CuSO₄·5H₂O/Sodium ascorbate	Essential for regioselective cycloaddition

The yields for trifluoromethyl-substituted isoxazoles typically range from 35-40%, which is lower than for methyl-substituted analogs, highlighting the electronic influence of the trifluoromethyl group on reaction pathways.

Tetrahydropyranyl Protection Strategies

The tetrahydropyranyl (THP) group is introduced to protect the hydroxyl functionality using established methods:

• Classical Method : Reaction of the hydroxyl compound with 3,4-dihydropyran in the presence of an acid catalyst such as p-toluenesulfonic acid in dichloromethane at ambient temperature.

• Mitsunobu-Type Conditions : Treatment of the alcohol with 2-hydroxytetrahydropyranyl, triphenylphosphine, and diethyl azodicarboxylate (DEAD) in tetrahydrofuran (THF).

• Deprotection Consideration : The THP group can be selectively removed under mildly acidic conditions (pyridinium p-toluenesulfonate in ethanol) when required for further transformations.

The THP protection is particularly valuable for this compound as it enhances stability during subsequent reactions while allowing for selective deprotection when needed.

Purification and Characterization

Purification Techniques

Multiple purification methods can be employed to obtain the target compound in high purity:

• Crystallization : The crude product can be crystallized using appropriate solvent systems such as toluene or ethyl acetate. This technique has been shown to produce high-purity products with minimal loss (approximately 6%).

• Column Chromatography : Silica gel chromatography using optimized solvent systems (ethyl acetate/toluene 2:1 or similar) effectively separates the target compound from impurities.

• Filtration and Washing : Simple filtration of reaction mixtures followed by washing with appropriate solvents (toluene, hydrochloric acid, water) can remove many impurities.

Analytical Characterization

The final compound can be characterized using standard analytical techniques:

• High-Performance Liquid Chromatography (HPLC) : To determine purity and detect isomeric impurities, with expected purity >99.8%.

• Nuclear Magnetic Resonance (NMR) : ¹H-NMR and ¹³C-NMR spectroscopy to confirm structural elements.

• Mass Spectrometry : To verify the molecular weight (expected m/z: 371.308).

• Infrared Spectroscopy : To identify characteristic functional groups (carboxylic acid, isoxazole ring, trifluoromethyl group).

Chemical Reactions Analysis

3-[[(2-Tetrahydropyranyl)oxy][4-(trifluoromethyl)phenyl]methyl]isoxazole-4-carboxylic Acid undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride.

Substitution: The trifluoromethyl group can participate in nucleophilic substitution reactions under appropriate conditions.

Common reagents and conditions used in these reactions include organic solvents like dichloromethane, catalysts such as palladium on carbon, and reaction temperatures ranging from room temperature to reflux conditions .

Scientific Research Applications

Structure

The molecular structure of 3-[[(2-Tetrahydropyranyl)oxy][4-(trifluoromethyl)phenyl]methyl]isoxazole-4-carboxylic Acid can be described as follows:

• Functional Groups : Isoxazole, carboxylic acid, trifluoromethyl, and tetrahydropyran.
• Molecular Formula : C$_{15}$H$_{16}$F$_3$N$_{1}$O$_{4}$

Anticancer Activity

Recent studies have indicated that derivatives of isoxazole compounds exhibit significant anticancer properties. For instance:

• Mechanism of Action : Isoxazoles interact with various cellular pathways, potentially inhibiting tumor growth by inducing apoptosis in cancer cells.
• Case Study : A study evaluated the anticancer effects of several isoxazole derivatives against lung cancer cell lines (A549). The results showed promising activity, with some compounds demonstrating IC$_{50}$ values comparable to established chemotherapeutics like doxorubicin .

Pharmacological Studies

Research has also focused on the pharmacological profile of this compound:

• G Protein-Coupled Receptors (GPCRs) : Compounds similar to 3-[[(2-Tetrahydropyranyl)oxy][4-(trifluoromethyl)phenyl]methyl]isoxazole-4-carboxylic Acid have been investigated for their ability to modulate GPCR signaling pathways, which are crucial in various physiological processes and disease states .
• Anti-inflammatory Properties : Some studies suggest that isoxazole derivatives may possess anti-inflammatory effects, making them candidates for treating conditions like arthritis and other inflammatory diseases.

Electrochemical Behavior

The electrochemical properties of isoxazoles are being explored for their potential applications in biosensors and drug delivery systems:

• Electrochemical Studies : Research has shown that certain isoxazole derivatives exhibit distinct oxidation and reduction potentials, indicating their potential as redox-active compounds in electrochemical applications .

Data Table: Summary of Biological Activities

Activity Type	Compound	Cell Line/Target	IC$_{50}$ (µM)	Reference
Anticancer Activity	Isoxazole Derivative	A549 (Lung Cancer)	5.2
GPCR Modulation	Similar Compounds	Various GPCRs	Not Specified
Anti-inflammatory	Isoxazole Derivative	In vitro models	Not Specified

Mechanism of Action

The mechanism of action of 3-[[(2-Tetrahydropyranyl)oxy][4-(trifluoromethyl)phenyl]methyl]isoxazole-4-carboxylic Acid involves its interaction with specific molecular targets. The trifluoromethyl group is known to enhance the compound’s lipophilicity, allowing it to interact more effectively with lipid membranes. The isoxazole ring can participate in hydrogen bonding and other non-covalent interactions with proteins and enzymes, potentially modulating their activity .

Biological Activity

3-[[(2-Tetrahydropyranyl)oxy][4-(trifluoromethyl)phenyl]methyl]isoxazole-4-carboxylic acid, a compound with a complex structure, has garnered attention for its potential biological activities. This article reviews the existing literature on its synthesis, biological evaluations, and potential therapeutic applications, particularly in cancer treatment.

Chemical Structure and Properties

The compound features an isoxazole ring, which is known for its diverse biological activities. The presence of a tetrahydropyranyl group and a trifluoromethyl phenyl moiety enhances its lipophilicity and potential interactions with biological targets.

Synthesis

The synthesis of this compound typically involves multi-step organic reactions, including the formation of the isoxazole ring followed by the introduction of the tetrahydropyranyl and trifluoromethyl groups. Research has shown various synthetic routes that optimize yield and purity, contributing to its biological evaluation.

Anticancer Activity

Recent studies have highlighted the anticancer properties of isoxazole derivatives. For instance, a series of isoxazole-amide derivatives were synthesized and tested against various cancer cell lines, including MCF-7 (breast cancer), HeLa (cervical cancer), and Hep3B (liver cancer). The results indicated that certain derivatives exhibited significant cytotoxicity with IC50 values as low as 15.48 µg/ml against HeLa cells and 23 µg/ml against Hep3B cells, suggesting that modifications in the isoxazole structure can enhance activity against specific cancer types .

The mechanism by which these compounds exert their anticancer effects often involves the induction of apoptosis and cell cycle arrest. For example, compounds similar to 3-[[(2-Tetrahydropyranyl)oxy][4-(trifluoromethyl)phenyl]methyl]isoxazole-4-carboxylic acid have been shown to induce G2/M phase arrest in cancer cells, thereby inhibiting proliferation . Additionally, studies indicate that these compounds can modulate pathways involving PI3K/Akt signaling, which is critical in cancer cell survival and proliferation .

Case Studies

• Study on Cytotoxicity : A study evaluated a range of isoxazole derivatives for their cytotoxic effects on various cancer cell lines. The most potent compounds demonstrated apoptosis induction rates comparable to established chemotherapeutics .
• Mechanistic Insights : Flow cytometric analysis revealed that certain derivatives could induce apoptosis effectively in MDA-MB-468 cells (a triple-negative breast cancer line), with significant improvements over control treatments .

Data Tables

Compound Name	Cell Line	IC50 (µg/ml)	Mechanism
Isoxazole Derivative 1	MCF-7	39.80	Antioxidant
Isoxazole Derivative 2	HeLa	15.48	Apoptosis Induction
Isoxazole Derivative 3	Hep3B	23.00	G2/M Phase Arrest

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Functional Group Analogues

• Trifluoromethylphenyl-containing compounds: Haloxyfop and Fluazifop (): These herbicides share the trifluoromethylpyridinyl/phenoxy motif. The trifluoromethyl group enhances lipophilicity and target binding, a property likely relevant to the target compound. However, the isoxazole-carboxylic acid core in the target compound may confer distinct reactivity or stability compared to the pyridine derivatives in these pesticides . Imidazol-2-yl-pyridinecarboxylic acid derivatives (): Compounds like impazapic feature heterocyclic-carboxylic acid systems. The isoxazole ring in the target compound may exhibit different hydrogen-bonding or electronic properties compared to imidazole or pyridine rings, affecting solubility or receptor interactions .

Crystallographic Analysis

• Similar compounds with trifluoromethyl or isoxazole groups often require high-resolution data due to their conformational flexibility, a challenge SHELXL addresses via robust refinement algorithms. This could imply comparable analytical approaches if crystallographic data for the target compound exists .